Cas no 78914-69-9 ((S)-(1-Benzylpyrrolidin-3-yl)methanol)

(S)-(1-Benzylpyrrolidin-3-yl)methanol is a chiral pyrrolidine derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific structure, featuring a benzyl-substituted pyrrolidine ring and a hydroxymethyl group, makes it valuable for asymmetric synthesis and the preparation of biologically active compounds. The compound’s high enantiomeric purity ensures consistent performance in catalytic and medicinal chemistry processes. Its stability under standard conditions and compatibility with various reaction conditions further enhance its utility in research and industrial settings. This compound is particularly relevant in the development of CNS-targeting drugs and chiral ligands for catalysis.

(S)-(1-Benzylpyrrolidin-3-yl)methanol structure

78914-69-9 structure

Product Name:(S)-(1-Benzylpyrrolidin-3-yl)methanol

CAS No:78914-69-9

MF:C₁₂H₁₇NO

MW:191.269483327866

MDL:MFCD09608006

CID:553659

PubChem ID:1514331

Update Time:2025-10-13

(S)-(1-Benzylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (S)-(1-Benzylpyrrolidin-3-yl)methanol
- (S)-1-BENZYL-BETA-PROLINOL
- 3-Pyrrolidinemethanol,1-(phenylmethyl)-, (3S)-
- [(3S)-1-benzylpyrrolidin-3-yl]methanol
- 78914-69-9
- AC-29341
- SCHEMBL5968994
- MFCD09608006
- (S)-(1-Benzyl-pyrrolidin-3-yl)-methanol
- TS-02702
- A864948
- DTXSID90363858
- AM20120539
- CS-0171340
- AKOS006331270
- AS-81896
- (3S)-1-(Phenylmethyl)-3-pyrrolidinemethanol (ACI)
- 3-Pyrrolidinemethanol, 1-(phenylmethyl)-, (S)- (ZCI)
- MDL： MFCD09608006
- Inchi： 1S/C12H17NO/c14-10-12-6-7-13(9-12)8-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2/t12-/m0/s1
- InChI Key： QPQQBJDSKDWQMJ-LBPRGKRZSA-N
- SMILES： C(C1C=CC=CC=1)N1CC[C@H](CO)C1

Computed Properties

Exact Mass: 191.13100
Monoisotopic Mass: 191.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 23.5Å²

Experimental Properties

Color/Form: Colorless to Yellow Liquid
Density: 1.082±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 274.9±15.0 ºC (760 Torr),
Flash Point: 115.4±19.0 ºC,
Solubility: Slightly soluble (14 g/l) (25 º C),
PSA: 23.47000
LogP: 1.43870

(S)-(1-Benzylpyrrolidin-3-yl)methanol Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Room temperature

(S)-(1-Benzylpyrrolidin-3-yl)methanol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-(1-Benzylpyrrolidin-3-yl)methanol Pricemore >>

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(S)-(1-Benzylpyrrolidin-3-yl)methanol Production Method

Production Method 1

192213-99-3

78914-69-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

Enantiodivergent Chemoenzymic Synthesis of (R)- and (S)-β-Proline in High Optical Purity

Mazzini, Claudio; Lebreton, Jacques; Alphand, Veronique; Furstoss, Roland, Journal of Organic Chemistry, 1997, 62(15), 5215-5218

Production Method 2

428518-42-7

78914-69-9

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran

Reference

A chemoenzymatic approach to the synthesis of enantiomerically pure aza analogues of paraconic acid methyl ester and both enantiomers of methyl β-proline

Felluga, Fulvia; Pitacco, Giuliana; Prodan, Massimo; Pricl, Sabrina; Visintin, Marco; et al, Tetrahedron: Asymmetry, 2001, 12(23), 3241-3249

(S)-(1-Benzylpyrrolidin-3-yl)methanol Raw materials

(S)-(1-Benzylpyrrolidin-3-yl)methanol Preparation Products

(S)-(1-Benzylpyrrolidin-3-yl)methanol (78914-69-9)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

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Cas no 78914-69-9 ((S)-(1-Benzylpyrrolidin-3-yl)methanol)

(S)-(1-Benzylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(S)-(1-Benzylpyrrolidin-3-yl)methanol Security Information

(S)-(1-Benzylpyrrolidin-3-yl)methanol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(S)-(1-Benzylpyrrolidin-3-yl)methanol Pricemore >>

(S)-(1-Benzylpyrrolidin-3-yl)methanol Production Method

Production Method 1

Production Method 2

(S)-(1-Benzylpyrrolidin-3-yl)methanol Raw materials

(S)-(1-Benzylpyrrolidin-3-yl)methanol Preparation Products

(S)-(1-Benzylpyrrolidin-3-yl)methanol Related Literature

Related Categories

78914-69-9 ((S)-(1-Benzylpyrrolidin-3-yl)methanol) Related Products